N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}oxane-4-carboxamide

• IUPAC Name: N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]oxane-4-carboxamide
• InChI: InChI=1S/C16H20N4O2/c1-20-11-14(10-19-20)15-3-2-12(8-17-15)9-18-16(21)13-4-6-22-7-5-13/h2-3,8,10-11,13H,4-7,9H2,1H3,(H,18,21)
• InChI Key: ADRZPMRGEBPCGH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=C(C=C2)CNC(=O)C3CCOCC3
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

“N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}oxane-4-carboxamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazole-containing compounds have played an important role in the development of heterocyclic agrochemicals because the pyrazole structure enables multidirectional transformations, and the introduction of different substituents on pyrazole provides a diversity of structures.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of derivatives containing 3-methyl-1H-pyrazol-5-yl were synthesized by intermediate derivatization methods (IDMs). These compounds were confirmed by melting point (mp), 1 HNMR, 13 CNMR, and HRMS.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by various methods such as nuclear magnetic resonance spectroscopy (1 H, 13 C, HSQC, HMBC, COSY, DEPT90 and NOESY), high resolution mass spectrometry (ESI-TOF-HRMS) and infrared spectroscopy (ATR-IR). The structure was confirmed by single crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include a Buchwald–Hartwig arylamination with benzophenone imine and a highly regioselective nucleophilic aromatic substitution. The activity of these compounds substituent on the phenyl was: electron-drawing group > neutral group > donor-drawing group.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using techniques such as nuclear magnetic resonance spectroscopy and high resolution mass spectrometry. The rotation of the pendant pyridyl arm is necessary to minimize the repulsive steric interactions.

Scientific Research Applications

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}oxane-4-carboxamide has been studied extensively in scientific research due to its wide range of potential applications. It has been used as a starting material for the synthesis of other compounds, such as inhibitors of the enzyme acetylcholinesterase. It has also been studied as a potential therapeutic agent for the treatment of diseases such as Alzheimer’s, Parkinson’s, and Huntington’s disease.

Mechanism of Action

Target of Action

Similar compounds have been shown to target kinases such as mps1, mapkapk2 and p70s6kβ/s6k2 . These kinases play crucial roles in cell division and growth, making them potential therapeutic targets for various malignancies .

Mode of Action

It’s known that kinase inhibitors often work by binding to the kinase’s active site, preventing it from phosphorylating other proteins and thus disrupting cell signaling . The compound’s interaction with its targets could result in changes to cell growth and division.

Biochemical Pathways

For instance, inhibition of MPS1 can disrupt the spindle assembly checkpoint, leading to errors in chromosome segregation .

Result of Action

As a potential kinase inhibitor, it could disrupt cell signaling pathways, leading to changes in cell growth and division .

Advantages and Limitations for Lab Experiments

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}oxane-4-carboxamide has a wide range of applications in scientific research, and has been found to be a useful starting material for the synthesis of other compounds. However, there are some limitations to its use in the laboratory. This compound is a highly reactive compound and can be difficult to work with in the laboratory due to its instability. Additionally, this compound is a relatively expensive compound and can be difficult to obtain in large quantities.

Future Directions

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}oxane-4-carboxamide has a wide range of potential applications in scientific research and has been studied extensively. However, there are still many areas of research that could be explored in the future. Some potential future directions for research include further investigation into the potential therapeutic applications of this compound, as well as its potential use in the synthesis of other compounds. Additionally, further research into the biochemical and physiological effects of this compound could lead to a better understanding of its potential effects on the body. Finally, further research into the mechanism of action of this compound could lead to the development of more effective therapeutic agents.

Synthesis Methods

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}oxane-4-carboxamide can be synthesized from a variety of starting materials. The most common method involves the reaction of 1-methyl-1H-pyrazole with pyridine in the presence of a strong base such as sodium hydride or potassium hydroxide. The reaction is then followed by the addition of an oxane-4-carboxamide group to form the desired product.